Cas no 2228787-08-2 ({1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanol)

• Product Name: {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanol
• CAS No: 2228787-08-2
• MF: C₁₁H₁₄ClF₃N₂O
• MW: 282.689872264862
• CID: 5953639
• PubChem ID: 165642467
• Update Time: 2025-10-05

{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanol
• 2228787-08-2
• EN300-1960642
• {1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanol

• Inchi： 1S/C11H14ClF3N2O/c1-9(2)4-10(9,5-18)6-7(11(13,14)15)16-17(3)8(6)12/h18H,4-5H2,1-3H3
• InChI Key： ZNJCCYUJPMGNNW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 282.0746753g/mol
• Monoisotopic Mass: 282.0746753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38Ų

Additional information on {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanol

Research Briefing on the Latest Advances in Chemical Biology and Medicine: Focus on CAS 2228787-08-2 and {1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanol

Recent studies in the field of chemical biology and medicine have highlighted significant advancements in the synthesis and application of novel compounds, particularly those with potential therapeutic properties. Among these, the compound with CAS number 2228787-08-2 and the specific product {1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanol have garnered attention due to their unique structural features and promising biological activities. This briefing aims to provide a comprehensive overview of the latest research findings related to these compounds, focusing on their synthesis, mechanisms of action, and potential applications in drug development.

The compound {1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanol is a derivative of pyrazole, a heterocyclic aromatic organic compound known for its diverse pharmacological properties. The presence of chloro, methyl, and trifluoromethyl substituents on the pyrazole ring, combined with the cyclopropane moiety, enhances its stability and bioactivity. Recent studies have demonstrated its efficacy as an intermediate in the synthesis of agrochemicals and pharmaceuticals, particularly in the development of insecticides and antifungal agents. The compound's unique structure allows for selective interactions with biological targets, making it a valuable candidate for further research.

In terms of synthesis, researchers have developed efficient protocols for the production of {1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanol. One notable approach involves the multi-step reaction sequence starting from readily available precursors, followed by cyclopropanation and functional group transformations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These synthetic methodologies not only ensure high yields but also pave the way for scalable production, which is crucial for industrial applications.

Biological evaluations of {1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanol have revealed its potential as a bioactive molecule. In vitro studies have shown significant inhibitory effects against various pathogenic fungi and insects, suggesting its utility in crop protection. Additionally, preliminary investigations into its pharmacokinetic properties indicate favorable absorption and distribution profiles, although further in vivo studies are required to assess its safety and efficacy comprehensively. The compound's mechanism of action appears to involve interference with key enzymatic pathways in target organisms, a feature that could be exploited for the design of next-generation agrochemicals.

CAS 2228787-08-2, another compound of interest, has been the subject of recent research due to its structural similarity and potential synergistic effects with {1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanol. Studies have explored its role as a co-formulant in pesticide formulations, where it enhances the stability and bioavailability of active ingredients. The compound's physicochemical properties, such as solubility and thermal stability, make it an attractive candidate for formulation development. Furthermore, its low environmental persistence and minimal toxicity to non-target organisms align with the growing demand for sustainable agrochemical solutions.

In conclusion, the latest research on CAS 2228787-08-2 and {1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanol underscores their potential in both pharmaceutical and agrochemical applications. The development of efficient synthetic routes, coupled with promising biological activity, positions these compounds as valuable tools in the fight against pests and pathogens. Future studies should focus on optimizing their formulations, elucidating their mechanisms of action in greater detail, and evaluating their long-term environmental impact. As the field of chemical biology continues to evolve, these compounds represent exciting opportunities for innovation and discovery.